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Compound of Interest

Compound Name: 4,4-Diethyl-2,2-dimethylhexane

Cat. No.: B14559871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical compound 4,4-Diethyl-2,2-
dimethylhexane, focusing on its structural and physicochemical properties. Due to its nature

as a simple, highly branched alkane, it is not associated with complex biological signaling

pathways or extensive pharmacological research. The information presented is based on

computed data and established chemical principles.

Chemical Structure and Identification
4,4-Diethyl-2,2-dimethylhexane is a saturated hydrocarbon and a structural isomer of

dodecane. Its systematic IUPAC name precisely describes its molecular architecture: a six-

carbon (hexane) parent chain with two methyl groups at the second carbon and two ethyl

groups at the fourth carbon.

The structure features two quaternary carbon centers at positions C2 and C4, which

contributes to significant steric hindrance.[1] This compact, branched structure influences its

physical properties, such as boiling point and density, relative to its linear isomer, n-dodecane.

Structural Formula:

Canonical SMILES: CCC(CC)(CC)CC(C)(C)C[2]

InChI Key: CYPRMBGQWCLJBN-UHFFFAOYSA-N[2]
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Physicochemical Properties
Quantitative data for 4,4-Diethyl-2,2-dimethylhexane is primarily derived from computational

models. Experimental data for this specific isomer is not widely available in published literature.

Property Value Source

Molecular Formula C12H26 PubChem[2]

Molecular Weight 170.33 g/mol PubChem[2]

Exact Mass 170.203450829 Da PubChem[2]

CAS Number 62184-89-8 PubChem[2]

Computed LogP 4.639 ChemSrc

Boiling Point Data not available SpringerMaterials[2]

Melting Point Data not available

Density Data not available

Experimental Protocols
Specific experimental protocols detailing the synthesis or analysis of 4,4-Diethyl-2,2-
dimethylhexane are not readily found in scientific literature. However, general methodologies

for the synthesis and analysis of highly branched alkanes are well-established.

Conceptual Synthesis: The synthesis of such a specific branched alkane would likely involve

multi-step organic synthesis, potentially utilizing Grignard reagents or other organometallic

coupling reactions to construct the sterically hindered quaternary carbon centers. Isomerization

of linear alkanes like n-dodecane over transition metal catalysts is another potential, though

less specific, route.[3]

Analytical Workflow: A standard workflow for the identification and characterization of this

compound would involve:

Separation: Gas Chromatography (GC) would be the primary method for separating the

compound from a mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b14559871?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_4-Diethyl-2_2-dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/4_4-Diethyl-2_2-dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/4_4-Diethyl-2_2-dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/4_4-Diethyl-2_2-dimethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/4_4-Diethyl-2_2-dimethylhexane
https://www.benchchem.com/product/b14559871?utm_src=pdf-body
https://www.benchchem.com/product/b14559871?utm_src=pdf-body
https://www.smolecule.com/products/s15119031
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14559871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identification: Mass Spectrometry (MS), coupled with GC (GC-MS), would be used to

determine the molecular weight and fragmentation pattern, confirming the structure.

Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C

NMR) would provide definitive structural elucidation by identifying the chemical environments

of all hydrogen and carbon atoms.

The following diagram illustrates a generalized analytical workflow for characterizing a

branched alkane like 4,4-Diethyl-2,2-dimethylhexane.
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Caption: A generalized workflow for the analysis of branched alkanes.

Biological Activity and Signaling Pathways
As a simple, non-functionalized hydrocarbon, 4,4-Diethyl-2,2-dimethylhexane is not expected

to have specific biological activity or interact with signaling pathways. Alkanes are generally

considered biologically inert, although they can exhibit anesthetic effects at high concentrations

and may cause irritation. There is no evidence in the scientific literature to suggest this

compound is a subject of drug development or has any role in cellular signaling.

The diagram below illustrates the logical relationship regarding its expected biological

inertness.
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Caption: Logical basis for the expected biological inertness of the compound.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4,4-Diethyl-2,2-dimethylhexane is not available,

data for similar branched alkanes (e.g., dimethylhexanes) indicate that it should be handled as

a flammable liquid.[4][5][6] Vapors may form explosive mixtures with air.[7] It is likely to be a

skin irritant and may be harmful if swallowed or inhaled, with a risk of aspiration into the lungs.

[4][7] Standard laboratory safety precautions, including the use of personal protective

equipment (gloves, safety glasses) and working in a well-ventilated area or fume hood, are

essential.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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